Cas no 650609-94-2 (1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester)
650609-94-2 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester
CAS No:650609-94-2
MF:C5H4IN3O4
MW:297.007432937622
CID:408676
PubChem ID:136175563
Update Time:2025-04-19
1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester
- methyl 4-iodo-3-nitro-1H-pyrazole-5-carboxylate
- AKOS030240801
- AKOS015920799
- DTXSID50477041
- 650609-94-2
- METHYL 4-IODO-5-NITRO-1H-PYRAZOLE-3-CARBOXYLATE
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- Inchi: 1S/C5H4IN3O4/c1-13-5(10)3-2(6)4(8-7-3)9(11)12/h1H3,(H,7,8)
- InChI Key: GWLPLIOQLOJJAG-UHFFFAOYSA-N
- SMILES: IC1=C([N+](=O)[O-])NN=C1C(=O)OC
Computed Properties
- Exact Mass: 296.92422
- Monoisotopic Mass: 296.92465g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 98.12
1H-Pyrazole-3-carboxylic acid, 4-iodo-5-nitro-, methyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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